
An In-depth Technical Guide to 3-Methoxy-2-
(tributylstannyl)pyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-Methoxy-2-

(tributylstannyl)pyridine

CAS No.: 1094072-15-7

Cat. No.: B1386665

Get Quote

Introduction
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

materials science research, the strategic formation of carbon-carbon bonds is a cornerstone of

molecular construction. Among the powerful tools available to chemists, the Stille cross-

coupling reaction stands out for its versatility and functional group tolerance. Central to this

reaction is the organostannane reagent, a class of compounds that has enabled the synthesis

of countless complex molecules. This guide provides an in-depth technical overview of a

specific and highly valuable organostannane: 3-Methoxy-2-(tributylstannyl)pyridine.

This document will delve into the fundamental properties, synthesis, and applications of this

reagent, with a particular focus on the mechanistic underpinnings of its reactivity. The aim is to

provide researchers, scientists, and drug development professionals with a comprehensive and

actionable resource for the effective utilization of 3-Methoxy-2-(tributylstannyl)pyridine in

their synthetic endeavors.

Physicochemical Properties and Characterization
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A thorough understanding of a reagent's physical and chemical properties is paramount for its

successful application in synthesis. This section outlines the key characteristics of 3-Methoxy-
2-(tributylstannyl)pyridine.

Property Value Source(s)

Molecular Weight 398.17 g/mol [1]

Chemical Formula C₁₈H₃₃NOSn [1]

CAS Number 1094072-15-7 [1]

Physical Form Solid or Liquid [1]

Purity Typically >95%

Storage Temperature 4°C

Note on Physical Form: There are conflicting reports in commercial listings regarding the

physical state of 3-Methoxy-2-(tributylstannyl)pyridine, with some sources describing it as a

solid and others as a liquid.[1] This discrepancy may be due to the presence of impurities or

residual solvent, or it may exist as a low-melting solid. It is crucial for users to visually inspect

the material upon receipt and handle it accordingly.

Spectroscopic Characterization:

While a comprehensive, publicly available dataset of spectroscopic information for 3-Methoxy-
2-(tributylstannyl)pyridine is not readily available, the expected spectral features can be

inferred from its structure and data for analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the tributyl

groups, typically multiplets in the range of 0.8-1.6 ppm. The protons on the pyridine ring

would appear in the aromatic region (typically 7.0-8.5 ppm), with their chemical shifts and

coupling constants influenced by the methoxy and tributylstannyl substituents. The methoxy

group would present as a singlet around 3.8-4.0 ppm.

¹³C NMR: The carbon NMR would display signals for the butyl chains (typically 10-30 ppm)

and the pyridine ring (typically 120-160 ppm), as well as a signal for the methoxy carbon
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around 55-60 ppm. The carbon attached to the tin atom would exhibit coupling to the tin

isotopes.

IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations

of the alkyl and aromatic groups (around 2800-3100 cm⁻¹), C=C and C=N stretching of the

pyridine ring (around 1400-1600 cm⁻¹), and C-O stretching of the methoxy group (around

1000-1300 cm⁻¹).

Synthesis of 3-Methoxy-2-(tributylstannyl)pyridine
The synthesis of 2-(tributylstannyl)pyridines is most commonly achieved through a halogen-

metal exchange reaction followed by quenching with an electrophilic tin species. While a

specific, peer-reviewed synthesis of 3-Methoxy-2-(tributylstannyl)pyridine is not readily

found in the literature, a reliable protocol can be constructed based on well-established

procedures for analogous compounds.[2][3]

Reaction Scheme:
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2-Bromo-3-methoxypyridine Intermediate
1. n-BuLi, THF, -78 °C

3-Methoxy-2-(tributylstannyl)pyridine
2. Bu₃SnCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methoxy-2-(tributylstannyl)pyridine AldrichCPR 1094072-15-7 [sigmaaldrich.com]

2. prepchem.com [prepchem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxy-2-
(tributylstannyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1386665/docs#an-in-depth-technical-guide-to-3-
methoxy-2-tributylstannyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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